N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C7H9N3OS/c1-4-9-10-7(12-4)8-6(11)5-2-3-5/h5H,2-3H2,1H3,(H,8,10,11)
• InChI Key: ZHZTUYQRXCXXHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2CC2
• Molecular Formula: C7H9N3OS
• Molecular Weight: 183.23 g/mol

Description

“N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide” is a chemical compound that contains a 1,3,4-thiadiazole ring, which is a type of heterocyclic compound. The 1,3,4-thiadiazole ring is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Molecular Structure Analysis

The molecular structure of “N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide” would include a 1,3,4-thiadiazole ring attached to a cyclopropane ring via a carboxamide linkage. The 1,3,4-thiadiazole ring would also have a methyl group attached.

Scientific Research Applications

Antimicrobial Activity

N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide derivatives have been synthesized and evaluated for their antimicrobial potential. . These findings suggest that this compound class could be explored further as antimicrobial agents.

Anticancer Properties

While research on this specific compound is limited, related 1,3,4-thiadiazoles have shown promise as anticancer agents. . Investigating the cytotoxic effects of N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide could provide valuable insights.

Anti-Epileptic Potential

In the realm of neuropharmacology, hydrazonoyl derivatives (including 1,3,4-thiadiazoles) have been explored for their anticonvulsant properties. .

Industrial Applications

1,3,4-Thiadiazoles find use beyond medicine. Their chemical reactivity makes them valuable in the synthesis of various nitrogen-, oxygen-, sulfur-, and selenium-containing compounds. .

Future Directions

Given the wide range of biological activities exhibited by 1,3,4-thiadiazole derivatives, “N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide” could be a potential candidate for further study in drug discovery and development.

Mechanism of Action

Target of Action

N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a derivative of 1,3,4-thiadiazole Similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity , suggesting that their targets could be enzymes or proteins essential for microbial growth and survival.

Mode of Action

It’s known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells .

Result of Action

Based on the reported activities of similar compounds, it can be inferred that this compound may inhibit cell growth and division, leading to the death of microbial or cancer cells .